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Compound of Interest

Compound Name: Linoleic Acid-d4

Cat. No.: B163651

For Immediate Release

This technical guide provides an in-depth overview of Linoleic Acid-d4, a deuterated form of
the essential omega-6 fatty acid, linoleic acid. This document is intended for researchers,
scientists, and drug development professionals, offering detailed information on its properties,
applications, and relevant experimental protocols.

Core Compound Specifications

Linoleic Acid-d4 is a critical tool in lipidomics and metabolic research, primarily utilized as an
internal standard for the accurate quantification of its non-labeled counterpart in various
biological matrices.
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Property Value Source(s)
CAS Number 79050-23-0 (11121131141
Molecular Formula C1sH28D402

Molecular Weight 284.5 g/mol

97,127-octadecadienoic-
9,10,12,13-d4 acid

Formal Name

C18:2(92,127)-d4, C18:2 n-6-

Synonyms
ynony d4, FA 18:2-d4

Purity >98%

Applications in Quantitative Analysis

Linoleic Acid-d4 is the preferred internal standard for mass spectrometry-based quantification
of linoleic acid due to its chemical similarity and distinct mass, which allows for correction of
variability during sample preparation and analysis.

Experimental Protocol: Quantification of Total Linoleic
Acid in Plasma by GC-MS

This protocol outlines the steps for the analysis of total linoleic acid in plasma samples using
gas chromatography-mass spectrometry (GC-MS) with Linoleic Acid-d4 as an internal
standard.

1. Sample Preparation and Hydrolysis:

Thaw frozen plasma samples on ice.

In a glass tube, combine 100 pL of plasma with a known amount of Linoleic Acid-d4.

To hydrolyze esterified lipids, add 2 mL of 0.5 M methanolic NaOH.

Cap the tube and heat at 100°C for 10 minutes.

N

. Derivatization to Fatty Acid Methyl Esters (FAMES):
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e Cool the sample to room temperature.

e Add 2 mL of 14% BFs-Methanol reagent.

o Recap the tube and heat at 100°C for 5 minutes to facilitate the methylation of free fatty
acids to FAMEs.

3. Extraction:

o Cool the sample to room temperature.

e Add 2 mL of n-heptane and 2 mL of a saturated sodium chloride solution.

» Vortex thoroughly to extract the FAMES into the organic layer.

o Centrifuge to separate the phases and carefully transfer the upper heptane layer to a new
tube.

4. GC-MS Analysis:

e Inject 1 pL of the extracted sample into the GC-MS system.

e Gas Chromatography Conditions:

o Column: Use a suitable capillary column for FAME analysis (e.g., DB-23).

o Injector Temperature: 250°C.

o Oven Program: Start at 150°C, ramp to 270°C at 10°C/min, then increase to 310°C at
40°C/min and hold for 1 minute.

e Mass Spectrometry Conditions:

o lonization Mode: Electron lonization (EI).

o Acquisition Mode: Selected lon Monitoring (SIM) to monitor characteristic ions for linoleic
acid methyl ester and its deuterated internal standard.

5. Quantification:
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o Calculate the peak area ratio of the analyte to the internal standard.

o Determine the concentration of linoleic acid in the sample by comparing this ratio to a
standard curve prepared with known concentrations of unlabeled linoleic acid and the same
amount of internal standard.
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GC-MS workflow for linoleic acid quantification.
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Experimental Protocol: Quantification of Free Linoleic
Acid by LC-MS/MS

This protocol details the analysis of non-esterified linoleic acid in plasma using liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation and Protein Precipitation:

 In a microcentrifuge tube, add 10 pL of Linoleic Acid-d4 internal standard to 100 pL of
plasma.

e Add 750 pL of methyl-tert-butyl ether (MTBE) and 225 uL of methanol.
e Vortex for 1 minute and incubate on ice for 1 hour, with brief vortexing every 15 minutes.
2. Phase Separation:
e Add 188 pL of LC-MS grade water to induce phase separation.
» Vortex for 20 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C.
3. Extraction:
o Carefully transfer the upper organic phase to a new tube.
¢ Dry the extract under a stream of nitrogen or using a vacuum concentrator.
4. LC-MS/MS Analysis:
» Reconstitute the dried extract in 100 pL of the initial mobile phase.
« Inject the sample onto the LC-MS/MS system.
¢ Liquid Chromatography Conditions:
o Column: C18 reversed-phase column.

o Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.
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o Mobile Phase B: Acetonitrile/Isopropanol (90:10) with 0.1% formic acid and 10 mM
ammonium formate.

o Gradient: A suitable gradient to separate linoleic acid from other fatty acids.

e Mass Spectrometry Conditions:
o lonization Mode: Negative Electrospray lonization (ESI-).

o Acquisition Mode: Multiple Reaction Monitoring (MRM) for the specific precursor-to-
product ion transitions of linoleic acid and Linoleic Acid-d4.

5. Quantification:

» Quantify linoleic acid by comparing the peak area ratio of the analyte to the internal standard
against a calibration curve.
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LC-MS/MS workflow for free linoleic acid.
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Role in Signaling Pathways: PPARYy Activation

Linoleic acid and its metabolites are known to be endogenous ligands for Peroxisome
Proliferator-Activated Receptors (PPARS), particularly PPARy. PPARs are nuclear receptors
that play a crucial role in the regulation of lipid and glucose metabolism.

The activation of PPARYy by linoleic acid metabolites, such as 13-hydroxyoctadecadienoic acid
(13-HODE), leads to the transcription of target genes involved in adipogenesis and insulin
sensitivity. While Linoleic Acid-d4 is not typically used as the primary activating ligand in such
assays, it can be employed in metabolic studies to trace the conversion of linoleic acid to its
active metabolites.

A typical PPARYy activation assay involves:

o Cell Culture: Using a cell line that expresses PPARYy.

o Transfection: Introducing a reporter gene construct that is responsive to PPARYy activation.
e Treatment: Exposing the cells to the test compound (e.g., a linoleic acid metabolite).

o Measurement: Quantifying the expression of the reporter gene (e.g., luciferase activity) as a
measure of PPARYy activation.
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PPARYy activation by linoleic acid metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

